2-(4-bromophenyl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-(4-bromophenyl)-N-[2-(6-oxopyridazin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C14H14BrN3O2/c15-12-5-3-11(4-6-12)10-13(19)16-8-9-18-14(20)2-1-7-17-18/h1-7H,8-10H2,(H,16,19)
• InChI Key: IFWMXLCWTFSAKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N(N=C1)CCNC(=O)CC2=CC=C(C=C2)Br
• Molecular Formula: C14H14BrN3O2
• Molecular Weight: 336.18 g/mol

Description

2-(4-bromophenyl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide, also known as BPEA, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications.

Scientific Research Applications

Synthesis and Antibacterial Activities

One notable application of compounds related to 2-(4-bromophenyl)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide is in the synthesis of novel heterocyclic compounds with expected antibacterial activities. Research describes the utility of closely related compounds as key starting materials for the preparation of a novel series of derivatives, which include pyridazinones and furanones, showing promising antibacterial properties (El-Hashash et al., 2015). Another study elaborates on the design and synthesis of thiazolidin-4-ones based on related structural frameworks, indicating a methodological approach towards synthesizing compounds with potential antibacterial activity (Čačić et al., 2009).

Antimicrobial and Antioxidant Activities

Further research into similar chemical structures has revealed their antimicrobial activity. For instance, a study on the synthesis, antimicrobial activity, and quantum calculations of novel sulphonamide derivatives found that these compounds displayed good antimicrobial activity, with some showing high activity towards most strains (Fahim & Ismael, 2019). Additionally, the antioxidant activity of new coumarin derivatives was studied, indicating that synthesized compounds possessed significant antioxidant properties, a promising avenue for further pharmaceutical applications (Kadhum et al., 2011).

Anticancer and Herbicidal Activities

The versatility of compounds structurally related to this compound extends to potential anticancer and herbicidal applications. For instance, the preparation and evaluation of novel acetamide derivatives have shown potential pharmacological activities, including cytotoxicity against cancer cells (Rani et al., 2016). Additionally, the synthesis and herbicidal activities of novel pyridazine derivatives highlight the potential of these compounds in agricultural applications, showing effective inhibition of certain plant growth at low concentrations (Xu et al., 2008).